3-Bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine

• Molecular Formula: C14H10Br2N2
• Molecular Weight: 366.05 g/mol
• IUPAC Name: 3-bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C14H10Br2N2/c1-9-2-7-12-17-13(14(16)18(12)8-9)10-3-5-11(15)6-4-10/h2-8H,1H3
• InChI Key: ZZCZPWLHAFJGOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=C2Br)C3=CC=C(C=C3)Br)C=C1

Description

3-Bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine is a halogenated imidazo[1,2-a]pyridine derivative characterized by bromine substituents at positions 3 and 2 (on the phenyl ring) and a methyl group at position 5. Its molecular formula is C₁₄H₁₀Br₂N₂ (molecular weight: 366.05 g/mol). The compound is structurally significant in medicinal chemistry due to the imidazo[1,2-a]pyridine scaffold, which is known for diverse biological activities, including antimicrobial and antituburcular properties .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituents:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	CAS RN	Key References
3-Bromo-2-(4-bromophenyl)-6-methylimidazo[1,2-a]pyridine	Br (3), 4-BrPh (2), CH₃ (6)	C₁₄H₁₀Br₂N₂	366.05	N/A
2-(4-Bromophenyl)-6-methylimidazo[1,2-a]pyridine	H (3), 4-BrPh (2), CH₃ (6)	C₁₄H₁₁BrN₂	287.15	1023-01-4
2-(4-Bromophenyl)-6-iodoimidazo[1,2-a]pyridine	H (3), 4-BrPh (2), I (6)	C₁₃H₉BrIN₂	399.04	118000-66-1
6-Bromo-2-(4-fluorophenyl)-3-piperazinylmethylimidazo[1,2-a]pyridine	Br (6), 4-FPh (2), CH₂-piperazine (3)	C₁₈H₁₈BrFN₄	399.23	727977-41-5
3-Bromo-6-chloro-2-(trifluoromethyl)imidazo[1,2-a]pyridine	Br (3), Cl (6), CF₃ (2)	C₉H₄BrClF₃N₂	299.48	1160474-82-7

Key Observations:

• Halogen Effects: Bromine at position 3 (target compound) increases molecular weight and hydrophobicity compared to non-brominated analogs (e.g., 2-(4-Bromophenyl)-6-methylimidazo[1,2-a]pyridine, CAS 1023-01-4). This may enhance binding to hydrophobic enzyme pockets but reduce aqueous solubility .
• Methyl vs.
• Functional Group Diversity : Piperazinylmethyl (CAS 727977-41-5) and trifluoromethyl (CAS 1160474-82-7) groups introduce hydrogen-bonding or electron-withdrawing effects, which are critical for target selectivity and metabolic stability .

Physicochemical Properties

• 3-Nitroimidazo[1,2-a]pyridine derivatives: Exhibit higher melting points (e.g., 178–180°C for nitrated analogs) due to increased molecular rigidity .
• Solubility : Bromine substituents likely reduce aqueous solubility compared to methoxy or methyl groups. For example, 2-(4-Methoxyphenyl)-6-methylimidazo[1,2-a]pyridine (CAS 3l in ) has improved solubility due to the polar methoxy group .

Commercial Availability and Handling

• Analogues :
  • 2-(4-Bromophenyl)-6-methylimidazo[1,2-a]pyridine (CAS 1023-01-4) is commercially available (>97% purity, JPY 38,000/5g) but carries handling warnings due to bromine content .
  • Hydrobromide salts (e.g., ) require specific storage conditions to prevent decomposition .